2-Bromo-3,5-dimethylaniline

• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• IUPAC Name: 2-bromo-3,5-dimethylaniline
• InChI: InChI=1S/C8H10BrN/c1-5-3-6(2)8(9)7(10)4-5/h3-4H,10H2,1-2H3
• InChI Key: CQFCAHNYGHRFQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)N)Br)C

Description

2-Bromo-3,5-dimethylaniline is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1,5-dimethyl-3-nitrobenzene (1.8 g, 7.8 mmol), Fe powder (2.2 g), concentrated hydrochloric acid (0.3 mL), and EtOH (20 mL) was stirred at 80° C. overnight. Ethyl acetate (20 mL) was subsequently added. The resulting suspension was filtered and the filtrate concentrated. The residue was treated with H2O (10 mL), extracted with ethyl acetate (2×20 mL), washed with brine, dried over anhydrous Na2SO4, and concentrated to give the title compound as a solid (1.2 g, 77%).